![molecular formula C14H11N3O B5823641 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine](/img/structure/B5823641.png)
4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound has a unique structure that makes it a promising candidate for the development of new drugs and materials.
Mechanism of Action
The mechanism of action of 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine is not fully understood. However, studies have suggested that this compound may exert its anticancer and anti-inflammatory effects by inhibiting the activity of specific enzymes and signaling pathways that are involved in these processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in cells. For example, it has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine in lab experiments is its high potency and selectivity towards specific enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms of various biological processes. However, one limitation is that the compound may exhibit cytotoxicity towards normal cells at high concentrations, which can affect the interpretation of experimental results.
Future Directions
1. Develop new derivatives of 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine with improved selectivity and potency towards specific enzymes and signaling pathways.
2. Investigate the potential of this compound as a therapeutic agent for other diseases, such as neurodegenerative disorders and autoimmune diseases.
3. Study the pharmacokinetics and pharmacodynamics of this compound in animal models to evaluate its safety and efficacy.
4. Explore the use of this compound in the development of new materials with unique properties, such as polymers and supramolecular structures.
Synthesis Methods
The synthesis of 4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine can be achieved through various methods, including the reaction of 2-chloro-5-(4-methylphenyl)-1,3,4-oxadiazole with pyridine in the presence of a base. Another method involves the reaction of 2-amino-5-(4-methylphenyl)-1,3,4-oxadiazole with pyridine carboxaldehyde in the presence of a catalyst.
Scientific Research Applications
4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]pyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have shown that this compound exhibits potent anti-inflammatory and anticancer activities. Moreover, it has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.
Properties
IUPAC Name |
2-(4-methylphenyl)-5-pyridin-4-yl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O/c1-10-2-4-11(5-3-10)13-16-17-14(18-13)12-6-8-15-9-7-12/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMPVBOKJXFKFJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.